Cas no 28020-38-4 (6-Methoxypyridine-2,3-diamine)

• Product Name: 6-Methoxypyridine-2,3-diamine
• CAS No: 28020-38-4
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD06658229
• CID: 53255
• PubChem ID: 3023920
• Update Time: 2025-10-19

6-Methoxypyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Methoxypyridine-2,3-diamine
• 2,3-DIAMINO-6-METHOXYPYRIDINE
• 2,3-Diamino-6-methoxypyridine hydrochloride
• 2,3,5,6-TETRAFLUORO-1,4-BENZENEDIMETHANAMINE
• 2,3-diamino-6-methoxy-pyridine
• 2,3-Pyridinediamine,6-methoxy
• 6-methoxy-2,3-diaminopyridine
• 6-methoxy-2,3-pyridinediamine
• 6-methoxy-pyridine-2,3-diamine
• 9c intermediate
• Pyridine,2,3-diamino-6-methoxy- (8CI)
• 6-(Methyloxy)-2,3-pyridinediamine
• EN300-92115
• Z1198169423
• VGV76K138F
• A5363
• Pyridine, 2,3-diamino-6-methoxy-
• AKOS006282278
• AM20051034
• UNII-VGV76K138F
• WEPOCTWSRWLQLL-UHFFFAOYSA-N
• 2,3-Pyridinediamine, 6-methoxy-
• CS-0082305
• J-518864
• BS-32213
• AC-8147
• SCHEMBL126903
• 28020-38-4
• CCG-302519
• MFCD06658229
• AB25773
• 2,3-Diamino-6-methoxypyridinedihydrochloride
• Q27291821
• FT-0601490
• DTXSID80388570
• SB53083
• DB-005116
• DTXCID00208125

• MDL： MFCD06658229
• Inchi： 1S/C6H9N3O/c1-10-5-3-2-4(7)6(8)9-5/h2-3H,7H2,1H3,(H2,8,9)
• InChI Key： WEPOCTWSRWLQLL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(N)=N1)N

Computed Properties

• Exact Mass: 139.07500
• Monoisotopic Mass: 139.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.1
• Topological Polar Surface Area: 74.2A^2

Experimental Properties

• Color/Form: Brown crystalline powder
• Density: 1.274
• Melting Point: 168-170°C
• Boiling Point: 258.6°Cat760mmHg
• Flash Point: 104.1°C
• PSA: 74.16000
• LogP: 1.41700
• Solubility: Not determined

6-Methoxypyridine-2,3-diamine Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Additional information on 6-Methoxypyridine-2,3-diamine

Introduction to 6-Methoxypyridine-2,3-diamine (CAS No. 28020-38-4)

6-Methoxypyridine-2,3-diamine (CAS No. 28020-38-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-methoxy-2,3-diaminopyridine, is a derivative of pyridine with unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The molecular formula of 6-Methoxypyridine-2,3-diamine is C₇H₁₀N₄O, and its molecular weight is approximately 158.17 g/mol. The compound features a pyridine ring with a methoxy group at the 6-position and two amino groups at the 2- and 3-positions. This specific arrangement of functional groups imparts unique reactivity and biological activity to the molecule.

In recent years, 6-Methoxypyridine-2,3-diamine has gained attention due to its potential in the development of novel therapeutic agents. Research has shown that this compound can serve as a key building block in the synthesis of compounds with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of 6-Methoxypyridine-2,3-diamine as a scaffold for designing potent inhibitors of specific enzymes involved in cancer progression.

The synthesis of 6-Methoxypyridine-2,3-diamine typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the nitration of 6-methoxypyridine followed by reduction to form the diamine. This process requires careful control of reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound, making it more accessible for research and development purposes.

In addition to its role as a synthetic intermediate, 6-Methoxypyridine-2,3-diamine has been explored for its intrinsic biological activity. Studies have demonstrated that this compound exhibits moderate anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacological profile of 6-Methoxypyridine-2,3-diamine has also been investigated in preclinical models. In vitro assays have shown that this compound can selectively target certain signaling pathways involved in cell proliferation and apoptosis. For example, it has been reported to inhibit the activation of MAPK and PI3K/Akt pathways in cancer cells, leading to reduced cell viability and increased apoptosis.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from 6-Methoxypyridine-2,3-diamine. Early results from phase I trials have shown promising outcomes with minimal adverse effects observed at therapeutic doses. These findings provide a strong foundation for further clinical development and potential commercialization.

Beyond its pharmaceutical applications, 6-Methoxypyridine-2,3-diamine has also found use in other areas such as agrochemicals and materials science. Its ability to form stable complexes with metal ions makes it an attractive candidate for developing new catalysts and functional materials. Additionally, its low toxicity profile compared to many other organic compounds enhances its suitability for various industrial applications.

In conclusion, 6-Methoxypyridine-2,3-diamine (CAS No. 28020-38-4) is a multifaceted compound with significant potential in multiple fields. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on the development of new drugs and materials. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and improving human health.